Cas no 163559-61-3 (1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester)
163559-61-3 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
CAS No:163559-61-3
MF:C17H12O4
MW:280.274785041809
CID:1345205
Update Time:2024-08-17
1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
- 1,2-Benzenedicarboxylic acid, 4-(2-phenylethynyl)-, 2-methyl ester
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- Inchi: 1S/C17H12O4/c1-21-17(20)15-11-13(9-10-14(15)16(18)19)8-7-12-5-3-2-4-6-12/h2-6,9-11H,1H3,(H,18,19)
- InChI Key: LOPIALPJHIWCRI-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=CC=C(C#CC2=CC=CC=C2)C=C1C(OC)=O
Computed Properties
- Exact Mass: 279.06573
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 481.7±40.0 °C(Predicted)
- PSA: 66.43
- pka: 3.20±0.10(Predicted)
1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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